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Compound of Interest

Compound Name:
4-(3-Fluoro-5-

methylphenoxy)piperidine

Cat. No.: B12066363

Get Quote

Executive Summary
4-(3-Fluoro-5-methylphenoxy)piperidine (CAS: 2228492-98-4) is a lipophilic secondary

amine building block commonly used in medicinal chemistry.[1][2][3] Its solubility behavior is

governed by two competing structural motifs: the basic piperidine ring (

) and the lipophilic fluoro-methyl-phenoxy tail.[1][3][4]

This guide provides a technical framework for handling this compound, predicting its solvent

compatibility, and experimentally validating its solubility limits.[1][2][3][5] Key takeaway: The

compound exhibits pH-dependent aqueous solubility and high solubility in polar organic

solvents (DMSO, MeOH), but requires specific handling to prevent aggregation and carbonate

formation in solution.[1][3]

Physicochemical Profile & Solubility Prediction
Before initiating wet-lab protocols, researchers must understand the theoretical solubility

landscape.[1][2][3]
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Property Value (Predicted/Typical) Impact on Solubility

Molecular Formula
Moderate Molecular Weight

(209.26 g/mol )

Physical State Solid or Low-melting Solid

Crystalline forms require

energy to break lattice

interactions.[1][2][3]

(Base) ~10.8 (Piperidine N)

Critical: High aqueous

solubility at pH < 8;

precipitates at pH > 10.[1][2][4]

LogP (Lipophilicity) ~2.5 – 3.2

Good solubility in DCM,

EtOAc; Poor in water (neutral

form).[1][2]

H-Bond Donors 1 (Secondary Amine)

Capable of H-bonding with

protic solvents (MeOH, EtOH).

[1][2][3][4]

Solvent Compatibility Matrix
High Solubility (>50 mg/mL): Dichloromethane (DCM), Dimethyl sulfoxide (DMSO),

Methanol, Ethanol, Chloroform.[1][2]

Moderate Solubility (10–50 mg/mL): Ethyl Acetate, Acetonitrile, Tetrahydrofuran (THF).[1][2]

Low Solubility (<1 mg/mL): Water (neutral pH), Hexanes, Heptane (unless heated).[1][2]

Reactive Incompatibility: Avoid Acetone/Aldehydes for long-term storage (risk of

enamine/imine formation with secondary amine).[1][2][3]

Core Protocols: Experimental Determination
Protocol A: Kinetic Solubility Assessment (High-Throughput)
Purpose: Rapidly estimate solubility for biological assays (e.g.,

stocks).
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Materials:

Compound: 4-(3-Fluoro-5-methylphenoxy)piperidine (solid).[1][2][3]

Solvent: DMSO (anhydrous).[1][2][3]

Buffer: PBS (pH 7.4).[1][2][3]

Equipment: 96-well plate, Nephelometer or UV-Vis plate reader.[1][2][3]

Workflow:

Stock Preparation: Dissolve solid compound in 100% DMSO to create a

master stock. Vortex for 5 minutes.

Note: If solution is cloudy, sonicate at

for 10 mins.

Serial Dilution: Prepare a dilution series in DMSO (

).

Aqueous Spike: Transfer

of DMSO stock into

of PBS buffer (Final DMSO = 2.5%).

Incubation: Shake at 500 rpm for 2 hours at room temperature.

Readout: Measure light scattering (nephelometry) or Absorbance (280 nm).

Interpretation: A sharp increase in scattering indicates precipitation (solubility limit

reached).[1][2][3]

Protocol B: Thermodynamic Solubility (Shake-Flask Method)
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Purpose: Determine absolute solubility limits for formulation or process chemistry (Gold

Standard).

Materials:

Solvents: Methanol, DCM, Water (pH 4, 7, 10).[1][2][3]

Equipment: HPLC vials, Temperature-controlled shaker, 0.22

PTFE filters.[1][2][3]

Step-by-Step Procedure:

Saturation: Add excess solid compound (~10 mg) to 1 mL of solvent in a glass vial.

Equilibration:

Seal vial tightly (Parafilm over cap).[1][2][3]

Agitate at

for 24–48 hours.[1][2][3][5]

Visual Check: Ensure undissolved solid remains.[1][2][3][5] If clear, add more solid.[1][2][3]

Phase Separation: Centrifuge at 10,000 rpm for 10 minutes or allow to settle for 4 hours.

Filtration: Filter the supernatant through a 0.22

PTFE syringe filter.

Critical: Pre-saturate the filter with 100

of solution to prevent drug adsorption loss.[1][2][3]

Quantification: Dilute filtrate 100x with Mobile Phase and inject into HPLC.

HPLC Conditions: C18 Column, Water/Acetonitrile (+0.1% Formic Acid) gradient.[1][2]
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Visualizing the Solubility Logic
The following diagram illustrates the decision-making process for solvent selection based on

the compound's chemical state.

Start: 4-(3-Fluoro-5-methylphenoxy)piperidine

Determine Desired State

Free Base Form
(Lipophilic)

 Neutral pH

Salt Form (HCl/TFA)
(Hydrophilic)

 Acidic pH

Organic Solvents
(DCM, MeOH, DMSO)

 Dissolves Well

Aqueous Media
(Water, Saline)

 Precipitates  Variable (Soluble in MeOH, Poor in DCM)  Dissolves Well

High Solubility
Use for Stock Solutions

Low Solubility
Requires pH < 5 adjustment

High Solubility
Ideal for IV Formulation

Click to download full resolution via product page

Caption: Solubility decision tree based on ionization state (Free Base vs. Salt).

Troubleshooting & Expert Tips
Issue 1: "The compound won't dissolve in water even with sonication."[1][2][3]

Root Cause: The free base is lipophilic (

).[1][2][4]
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Solution: Convert to a salt in situ.[1][2][3] Add 1.0 equivalent of 1N HCl or Methanesulfonic

acid.[1][2][3] This protonates the piperidine nitrogen, drastically increasing aqueous solubility.

[1][2][3]

Issue 2: "My DMSO stock solution turned yellow over time."

Root Cause: Oxidation of the secondary amine or absorption of atmospheric

to form carbamates.[1][2][3]

Solution: Store DMSO stocks at

under Argon/Nitrogen.[1][2][3] Use anhydrous DMSO packed in septum-sealed vials.

Issue 3: "HPLC peak shape is broad/tailing."

Root Cause: Interaction of the basic secondary amine with residual silanols on the HPLC

column.[1][2]

Solution: Use a high-pH stable column (e.g., XBridge C18) with a high pH buffer (Ammonium

Bicarbonate pH 10), OR use 0.1% Trifluoroacetic acid (TFA) in the mobile phase to suppress

silanol ionization.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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